Cas no 1567965-35-8 ((3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide
• CAS No: 1567965-35-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5741399
• PubChem ID: 81311793
• Update Time: 2025-06-26

(3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(5-methylpyridin-2-yl)propanamide
• EN300-1285337
• AKOS019883855
• 1567965-35-8
• 2-Pyridinepropanamide, β-amino-5-methyl-, (βS)-
• (3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide

• Inchi： 1S/C9H13N3O/c1-6-2-3-8(12-5-6)7(10)4-9(11)13/h2-3,5,7H,4,10H2,1H3,(H2,11,13)/t7-/m0/s1
• InChI Key： LEJPBRFTWJBQBZ-ZETCQYMHSA-N
• SMILES： O=C(C[C@@H](C1C=CC(C)=CN=1)N)N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 411.4±45.0 °C(Predicted)
• pka: 16.08±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide

Introduction to (3S)-3-Amino-3-(5-Methylpyridin-2-Yl)Propanamide (CAS No. 1567965-35-8)

The compound (3S)-3-Amino-3-(5-Methylpyridin-2-Yl)Propanamide (CAS No. 1567965-35-8) is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of amino amides, which are widely studied for their unique chemical properties and biological activities. The molecular structure of this compound consists of a central propane backbone with an amino group and a 5-methylpyridin-2-yl substituent, creating a chiral center at the third carbon atom. This chiral center imparts the compound with its S configuration, which is crucial for its biological activity and selectivity.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of this compound. By employing quantum mechanical calculations, scientists have gained insights into the Frontier Molecular Orbital (FMO) theory, which helps predict the reactivity of the molecule towards various chemical reactions. These studies have revealed that the amino group and the pyridine ring play pivotal roles in determining the electronic properties of the compound, making it a promising candidate for applications in drug design and material science.

In terms of biological activity, (3S)-3-Amino-3-(5-Methylpyridin-2-Yl)Propanamide has shown remarkable potential as a bioactive molecule. Experimental studies have demonstrated its ability to interact with key biological targets, such as enzymes and receptors, suggesting its role as a potential therapeutic agent. For instance, research has highlighted its inhibitory effects on certain kinases, which are critical in various disease pathways, including cancer and inflammation. These findings underscore the importance of this compound in the development of novel therapeutic strategies.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. The key steps include the preparation of intermediates with precise stereochemical control to ensure the formation of the desired enantiomer. Advanced techniques such as asymmetric catalysis and stereoselective synthesis have been employed to achieve high yields and purity. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, making this compound accessible for further research and commercial applications.

One of the most exciting aspects of this compound is its versatility in different chemical environments. For instance, studies have shown that it exhibits enhanced stability under certain pH conditions, making it suitable for use in pharmaceutical formulations. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and materials science. Researchers are actively exploring these properties to develop innovative materials with tailored functionalities.

Looking ahead, the future of (3S)-3-Amino-3-(5-Methylpyridin-2-Yl)Propanamide lies in its potential to bridge gaps in current therapeutic approaches. With ongoing research focusing on its mechanism of action and pharmacokinetic properties, this compound holds promise as a lead molecule for drug discovery programs targeting various diseases. Furthermore, its unique structural features make it an attractive candidate for use in agrochemicals and other specialty chemicals, where selectivity and efficacy are paramount.

In conclusion, (3S)-3-Amino-3-(5-Methylpyridin-2-Yl)Propanamide (CAS No. 1567965-35-8) is a versatile and bioactive molecule that continues to captivate researchers across diverse disciplines. Its chiral structure, coupled with advanced synthetic methods and promising biological activities, positions it as a key player in modern chemical research. As scientific understanding deepens, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.